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5alpha-Stigmast-7-en-3beta-ol, acetate 5alpha-Stigmast-7-en-3beta-ol, acetate 5alpha-Stigmast-7-en-3beta-ol, acetate is a natural product found in Trichosanthes cucumeroides, Cajanus cajan, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 14473-77-9
VCID: VC20955109
InChI: InChI=1S/C31H52O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12,20-21,23-25,27-29H,8-11,13-19H2,1-7H3/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C
Molecular Formula: C31H52O2
Molecular Weight: 456.7 g/mol

5alpha-Stigmast-7-en-3beta-ol, acetate

CAS No.: 14473-77-9

Cat. No.: VC20955109

Molecular Formula: C31H52O2

Molecular Weight: 456.7 g/mol

* For research use only. Not for human or veterinary use.

5alpha-Stigmast-7-en-3beta-ol, acetate - 14473-77-9

Specification

Description 5alpha-Stigmast-7-en-3beta-ol, acetate is a natural product found in Trichosanthes cucumeroides, Cajanus cajan, and other organisms with data available.
CAS No. 14473-77-9
Molecular Formula C31H52O2
Molecular Weight 456.7 g/mol
IUPAC Name [(3S,5S,9R,10S,13R,14R,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C31H52O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12,20-21,23-25,27-29H,8-11,13-19H2,1-7H3/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1
Standard InChI Key MAIIZFGSYSUIIV-BARFHZGGSA-N
Isomeric SMILES CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C

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